Cas no 1119-38-6 (trans-(S)-Nerolidol)

• Product Name: trans-(S)-Nerolidol
• CAS No: 1119-38-6
• Molecular Formula: C₁₅H₂₆O
• Molecular Weight: 222.36634
• CID: 217028
• PubChem ID: 5281525

trans-(S)-Nerolidol Properties

Names and Identifiers

• 1,6,10-Dodecatrien-3-ol,3,7,11-trimethyl-, (3S,6E)-
• 3,7,11-Trimethyl-1,6,10-dodecatrien-3-ol
• (+) E(S) nerolidol
• (+)-(3S,4R)-pilocarpine
• (+)-pilocarpine
• (3S)-(E)-nerolidol
• (3S)-trans-nerolidol
• (3S,4R)-3-ethyl-4,5-dihydro-4-[(1-methyl-1H-imidazol-5-yl)methyl]furan-2(3H)-one
• (R)-(-)-nerolidol
• (S)-(+)-nerolidol
• (S)-(+)-trans-nerolidol
• 3-ethyl-4-((1-methyl-1H-imidazol-5-yl)methyl)dihydrofuran-2(3H)-one
• actone
• Ocucarpine
• Ocusert
• ocusertp20
• Pilocarpin
• Pilocarpol
• Pilokarpin
• pilokarpol
• Syncarpine
• (+)-trans-nerolidol
• (6E)-(+)-nerolidol
• trans-(+)-Nerolidol
• 3,7,11-Trimethyl-(3S,6E)-1,6,10-Dodecatrien-3-ol
• Q27126988
• CHEBI:59958
• (S)-trans-Nerolidol
• [S-(E)]-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
• (e,s)-nerolidol
• (3S,6E)-3,7,11-trimethyldodeca-1,6,10-trien-3-ol
• (E)-nerolidol
• (s,e)-nerolidol
• 1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-, (E)-(S)-(+)- (8CI)
• 1,6,10-Dodecatrien-3-ol, 3,7,11-trimethyl-, (3S,6E)-
• DTXSID80883651
• 3,7,11-Trimethyl-[S-(E)]-1,6,10-Dodecatrien-3-ol
• 1119-38-6
• LMPR0103010005
• NS00121400
• (3S,6E)-Nerolidol
• EINECS 214-276-7
• Nerolidol, (6E)-(+)-
• (S-(E))-3,7,11-Trimethyldodeca-1,6,10-trien-3-ol
• C09704
• O5M15I17KV
• UNII-O5M15I17KV
• SCHEMBL114138
• trans-(s)-nerolidol
• CHEMBL1923157
• FQTLCLSUCSAZDY-ATGUSINASA-N

• InChIKey： FQTLCLSUCSAZDY-ATGUSINASA-N
• Inchi： InChI=1S/C15H26O/c1-6-15(5,16)12-8-11-14(4)10-7-9-13(2)3/h6,9,11,16H,1,7-8,10,12H2,2-5H3/b14-11+/t15-/m1/s1
• SMILES： C/C(=C/CC/C(=C/CC[C@](C=C)(C)O)/C)/C

Computed Properties

• Exact Mass: 222.19800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 222.198365
• Heavy Atom Count: 16
• Complexity: 269
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 4.39630
• PSA: 20.23000
• Refractive Index: 1.479
• Boiling Point: 276°Cat760mmHg
• Flash Point: 109.9°C
• Density: 0.869

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids